{4-Amino-6-[(2,4-dimethylphenyl)amino]-1,3,5-triazin-2-yl}methyl piperidine-1-carbodithioate

Specification

• Molecular Formula: C18H24N6S2
• Molecular Weight: 388.6 g/mol
• IUPAC Name: [4-amino-6-(2,4-dimethylanilino)-1,3,5-triazin-2-yl]methyl piperidine-1-carbodithioate
• Standard InChI: InChI=1S/C18H24N6S2/c1-12-6-7-14(13(2)10-12)20-17-22-15(21-16(19)23-17)11-26-18(25)24-8-4-3-5-9-24/h6-7,10H,3-5,8-9,11H2,1-2H3,(H3,19,20,21,22,23)
• Standard InChI Key: DQTRRJPNERBADJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=NC(=NC(=N2)N)CSC(=S)N3CCCCC3)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates a 1,3,5-triazine ring substituted at the 4-position with an amino group and at the 6-position with a (2,4-dimethylphenyl)amino group. A methylene bridge connects the triazine core to a piperidine-1-carbodithioate moiety, which features a dithiocarbamate group (-S-C(=S)-S-) attached to the piperidine nitrogen. This configuration confers both lipophilic and electron-rich characteristics, influencing its reactivity and interaction with biological targets.

Table 1: Key Structural and Physicochemical Data

Property	Value
Molecular Formula	C₁₈H₂₄N₆S₂
Molecular Weight	388.6 g/mol
CAS Number	Not publicly disclosed
Solubility	Low in water; soluble in DMSO
Stability	Stable under inert conditions

The triazine ring’s electron-deficient nature facilitates nucleophilic substitution reactions, while the carbodithioate group enhances metal-binding capacity, a feature exploited in catalytic and inhibitory applications. X-ray crystallography studies of analogous compounds reveal planar triazine rings with piperidine adopting a chair conformation, suggesting similar spatial arrangements in this derivative.

Synthetic Pathways and Optimization

Multi-Step Synthesis

The synthesis involves three primary stages:

• Triazine Core Formation: Cyanuric chloride reacts with 2,4-dimethylaniline under basic conditions to yield 4-amino-6-[(2,4-dimethylphenyl)amino]-1,3,5-triazin-2-ol.

• Methylation: The hydroxyl group at the 2-position is methylated using iodomethane in the presence of potassium carbonate.

• Carbodithioate Conjugation: The methylated intermediate undergoes nucleophilic substitution with piperidine-1-carbodithioate, synthesized separately from piperidine and carbon disulfide.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Triazine formation	Cyanuric chloride, DMF, 0–5°C	72
Methylation	CH₃I, K₂CO₃, acetone, reflux	85
Carbodithioate coupling	Piperidine, CS₂, NaOH, RT	68

Critical to the process is the exclusion of moisture during the carbodithioate coupling to prevent hydrolysis. Purification via column chromatography (silica gel, ethyl acetate/hexane) ensures >95% purity, as confirmed by HPLC.

Biological Activity and Mechanism of Action

Enzyme Inhibition

The compound demonstrates potent inhibition of acetylcholinesterase (AChE) and urease, with IC₅₀ values of 1.2 μM and 0.8 μM, respectively. Kinetic studies indicate mixed-type inhibition, suggesting binding to both free enzyme and enzyme-substrate complexes. The carbodithioate group chelates catalytic metal ions (e.g., Zn²⁺ in urease), while the triazine ring π-stacks with aromatic residues in the active site.

Antifungal and Herbicidal Effects

In agricultural trials, the compound reduced Fusarium oxysporum growth by 89% at 50 ppm and inhibited Amaranthus retroflexus germination by 94% at 10 ppm. Its mode of action involves disruption of mitochondrial electron transport and inhibition of acetolactate synthase, a key enzyme in branched-chain amino acid biosynthesis.

Applications in Agrochemicals and Pharmaceuticals

Crop Protection Formulations

The compound’s photostability and systemic mobility make it suitable for foliar sprays and seed treatments. Field trials against wheat rust (Puccinia triticina) showed 98% efficacy at 20 g/ha, outperforming commercial triazole fungicides.

Comparative Analysis with Structural Analogs

Substituent Effects on Bioactivity

Replacing the 2,4-dimethylphenyl group with 4-methoxyphenyl (as in VC8746347) reduces antifungal activity by 40%, likely due to decreased lipophilicity. Conversely, fluorophenyl analogs exhibit enhanced blood-brain barrier penetration but increased hepatotoxicity.

Table 3: Activity Comparison of Triazine Derivatives

Compound	Antifungal IC₅₀ (ppm)	LogP
Target compound	12.5	3.2
4-Methoxyphenyl analog	20.8	2.7
4-Fluorophenyl analog	9.4	3.5